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Compound of Interest

Compound Name: Ethyl 4-oxobutanoate

Cat. No.: B158675

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for ethyl 4-oxobutanoate
(CAS No: 10138-10-0), a bifunctional molecule containing both an ester and an aldehyde
group. Its reactivity makes it a valuable building block in organic synthesis, particularly in the
development of pharmaceuticals. However, this same reactivity necessitates careful handling to
mitigate potential hazards. This document outlines the known properties, safety protocols, and
emergency procedures to ensure its safe use in a laboratory setting.

Chemical and Physical Properties

A summary of the key physical and chemical properties of ethyl 4-oxobutanoate is presented
in Table 1. This data is essential for understanding its behavior under various laboratory
conditions and for planning safe handling and storage procedures.
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Property Value Source
Molecular Formula CeH1003 [1112][3]
Molecular Weight 130.14 g/mol [11[2][3]
Appearance Colorless oil with a fruity odor [3]
Boiling Point 183.1°C at 760 mmHg [1]
Flash Point 68.5°C [1]
Density 1.013 g/cm3 [1]
Vapor Pressure 0.785 mmHg at 25°C [1]

Highly soluble in water,
- ethanol, and other polar
Solubility o o [3]
solvents. Limited solubility in

non-polar solvents.

LogP 0.52860 [1]

Hazard Identification and GHS Classification

While a specific GHS classification for ethyl 4-oxobutanoate is not readily available in the
aggregated search results, the hazards can be inferred from its chemical structure and data on
similar compounds. The presence of an aldehyde group suggests potential for irritation and
sensitization. Related compounds, such as ethyl 3-methyl-4-oxobutanoate, are classified as
combustible liquids that cause skin and serious eye irritation, and may cause respiratory
irritation.[4] Another related compound, ethyl 4-amino-4-oxobutanoate, is also known to cause
skin and serious eye irritation, as well as respiratory irritation.[5] Therefore, it is prudent to
handle ethyl 4-oxobutanoate as a hazardous substance.

Potential Hazards:

o Skin and Eye Irritation: Aldehydes are known to be irritants.[6] Direct contact with the liquid
or its vapors may cause redness, burning, and inflammation.[7]

o Respiratory Tract Irritation: Inhalation of vapors may irritate the respiratory system.[7]
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o Flammability: With a flash point of 68.5°C, it is a combustible liquid and may form explosive
mixtures with air when heated.[1][7]

e Reactivity: The aldehyde group is reactive and can undergo oxidation, especially on
exposure to air, and may react with strong acids and bases.[7][8]

First Aid Measures

In the event of exposure to ethyl 4-oxobutanoate, immediate and appropriate first aid should
be administered. The following procedures are recommended based on general principles for
handling hazardous chemicals.

Exposure Route First Aid Protocol

Move the affected person to fresh air

immediately. If breathing is difficult, provide
Inhalation oxygen. If breathing has stopped, give artificial

respiration. Seek immediate medical attention.

[7] Do not use mouth-to-mouth resuscitation.

Immediately remove all contaminated clothing.
_ Flush the affected skin with copious amounts of
Skin Contact )
water and soap for at least 15 minutes.[6] Seek

medical attention if irritation persists.

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids.[6][7] Remove contact
lenses if present and easy to do. Seek

immediate medical attention.

Do NOT induce vomiting. If the person is
conscious and alert, rinse their mouth with water
) and give them 2-4 cupfuls of milk or water to
Ingestion _ , ,
drink.[7] Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.
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Firefighting Measures and Accidental Release

Firefighting Measures:

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or
water spray.[7]

» Specific Hazards: The substance is a combustible liquid.[7] Vapors are heavier than air and
may travel to a source of ignition and flash back.[8] Containers may explode when heated.[7]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[7]

Accidental Release Measures:

» Personal Precautions: Evacuate unnecessary personnel. Wear appropriate personal
protective equipment (PPE), including respiratory protection, chemical-resistant gloves, and
safety goggles.[7] Ensure adequate ventilation. Remove all sources of ignition.

e Environmental Precautions: Prevent the chemical from entering drains, sewers, or
waterways.

o Containment and Cleanup: Absorb the spill with an inert material such as dry sand or earth,
and place it into a chemical waste container.[7] Clean the spill area thoroughly with soap and
water.

Handling and Storage

Proper handling and storage procedures are critical to minimize the risk of exposure and
accidents.

Handling:
o Work in a well-ventilated area, preferably under a chemical fume hood.[9][10]
¢ Avoid contact with skin, eyes, and clothing.[7][9]

e Avoid breathing vapors or mist.
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» Use only non-sparking tools, especially when handling larger quantities.
e Wash hands thoroughly after handling.[7]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[7]
o Keep away from heat, sparks, and open flames.[7]

o Store separately from incompatible materials such as strong acids, strong bases, and
oxidizing agents.[7][8]

 Itis advisable to store the container under an inert atmosphere (e.g., nitrogen or argon) to
prevent oxidation.[8]

Exposure Controls and Personal Protection

Engineering controls and personal protective equipment (PPE) are essential for protecting
laboratory personnel.
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Control

Specification

Engineering Controls

Work should be conducted in a well-ventilated
laboratory, with operations involving significant
quantities or heating performed inside a
chemical fume hood.[10] Eyewash stations and

safety showers should be readily accessible.

Eye/Face Protection

Wear chemical safety goggles or a face shield.

[6]

Skin Protection

Wear a lab coat and appropriate chemical-
resistant gloves. Butyl rubber or nitrile gloves
are recommended for handling aldehydes.[6]
Avoid using latex gloves as they may not

provide adequate protection.[6]

Respiratory Protection

If working outside of a fume hood or if there is a
risk of inhalation, use a NIOSH-approved

respirator with an organic vapor cartridge.[6]

Experimental Protocols

General Handling Protocol

o Preparation: Before handling, ensure that the work area is clean and uncluttered. Verify that

a chemical fume hood is functioning correctly. Have all necessary PPE readily available.

» Dispensing:

[e]

o

[¢]

Avoid splashing.

[e]

» Reaction Setup:

Conduct all transfers of ethyl 4-oxobutanoate inside a chemical fume hood.

Use a calibrated pipette or syringe for accurate and safe transfer of the liquid.

Keep the container tightly sealed when not in use.
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o When setting up a reaction, add the ethyl 4-oxobutanoate slowly to the reaction vessel.
o If the reaction is exothermic, ensure adequate cooling is in place.

o Ensure the reaction apparatus is properly assembled and vented to prevent pressure
buildup.

o Work-up and Purification:

o Perform all extraction and purification steps (e.g., distillation, chromatography) in a well-
ventilated area or fume hood.

o Be aware that heating during purification can increase the vapor pressure and risk of
inhalation.

e Waste Disposal:

o Dispose of all waste containing ethyl 4-oxobutanoate in a designated and properly
labeled hazardous waste container.

o Follow all institutional and local regulations for chemical waste disposal.

Spill Cleanup Protocol (Minor Spill <100 mL)

o Alert Personnel: Immediately alert others in the vicinity of the spill.
o Evacuate: If the spill is significant or in a poorly ventilated area, evacuate the area.

o Don PPE: Wear appropriate PPE, including respiratory protection, chemical-resistant gloves,
and eye protection.

» Containment: Confine the spill using an inert absorbent material (e.g., vermiculite, sand).
o Absorption: Carefully absorb the spilled liquid with the absorbent material.

o Collection: Place the contaminated absorbent material into a sealed, labeled container for
hazardous waste disposal.

o Decontamination: Clean the spill area with soap and water.
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e Ventilation: Ventilate the area until the air is clear of vapors.

Visualizations
General Workflow for Chemical Hazard Assessment

The following diagram illustrates a general workflow for assessing the hazards of a chemical
like ethyl 4-oxobutanoate before its use in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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